Cas no 898755-80-1 ([2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone)

• Product Name: [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone
• CAS No: 898755-80-1
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD03842692
• CID: 993964
• PubChem ID: 24725352
• Update Time: 2025-06-08

[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone
• 2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]-3'-METHOXY BENZOPHENONE
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3-methoxyphenyl)methanone
• AKOS016020688
• {2-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(3-methoxyphenyl)methanone
• DTXSID30643747
• A922633
• MFCD03842692
• 898755-80-1

• MDL： MFCD03842692
• Inchi： 1S/C22H25NO4/c1-25-19-7-4-6-17(15-19)21(24)20-8-3-2-5-18(20)16-23-11-9-22(10-12-23)26-13-14-27-22/h2-8,15H,9-14,16H2,1H3
• InChI Key： NMLBIGBGWGPZHW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1=CC=CC=C1C(C1C=CC=C(C=1)OC)=O)CC2

Computed Properties

• Exact Mass: 367.17800
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.00000
• LogP: 3.20300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone

Comprehensive Analysis of [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone (CAS No. 898755-80-1)

The compound [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone, identified by CAS No. 898755-80-1, is a structurally unique molecule featuring a spirocyclic core combined with a methanone moiety. Its complex architecture, including the 1,4-dioxa-8-azaspiro[4.5]decane scaffold, has garnered significant interest in pharmaceutical and materials science research. This article delves into its properties, synthesis, applications, and relevance to current scientific trends, such as drug discovery and green chemistry.

One of the most striking features of this compound is its spirocyclic structure, which imparts rigidity and stereochemical complexity. The presence of both ether (dioxa) and tertiary amine (aza) functionalities within the same ring system enhances its potential as a multifunctional building block. Researchers have explored its utility in designing central nervous system (CNS) targeting agents, owing to the blood-brain barrier (BBB) permeability often associated with such frameworks. Additionally, the 3-methoxyphenyl group contributes to its electronic diversity, making it a candidate for fluorescence-based probes or ligands in catalysis.

In the context of synthetic methodology, CAS No. 898755-80-1 exemplifies advancements in spirocyclization techniques. Modern approaches often employ transition-metal catalysis or organocatalysis to construct the spiro[4.5]decane core efficiently. Recent publications highlight its synthesis via Mannich-type reactions or intramolecular cyclizations, aligning with the growing demand for atom-economical and sustainable chemical processes. These methods resonate with the broader shift toward green chemistry, a topic frequently searched in academic and industrial circles.

The compound’s applications extend to material science, where its rigid backbone and polar groups are exploited in polymeric networks or liquid crystals. Its thermal stability and solubility profile make it suitable for high-performance coatings or electronic materials. Furthermore, its photophysical properties are under investigation for OLEDs and sensors, addressing the surge in interest around smart materials and optoelectronics.

From a drug discovery perspective, [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone has been studied for its potential bioactivity. The spirocyclic motif is prevalent in GPCR modulators and enzyme inhibitors, prompting studies into its interactions with neurotransmitter receptors. Computational models suggest its affinity for serotonergic or dopaminergic systems, though experimental validation is ongoing. Such investigations align with trending searches on neuropharmacology and precision medicine.

In summary, CAS No. 898755-80-1 represents a versatile compound with cross-disciplinary relevance. Its structural novelty, synthetic accessibility, and functional adaptability position it at the forefront of research in medicinal chemistry, materials engineering, and sustainable synthesis. As scientific inquiries increasingly focus on molecular diversity and application-driven design, this compound exemplifies the intersection of innovation and practicality.